Cas no 4440-68-0 ((E)-hex-2-enedioic acid)

• Product Name: (E)-hex-2-enedioic acid
• CAS No: 4440-68-0
• Molecular Formula: C₆H₈O₄
• Molecular Weight: 144.1253
• CID: 1015827
• PubChem ID: 10877230

(E)-hex-2-enedioic acid Properties

Names and Identifiers

• 2-Hexenedioic acid
• β-Dihydromuconic acid
• alpha-hydromuconic acid
• hexenedioic acid
• 2-Hexenedioic acid, (E)-
• HSBSUGYTMJWPAX-UHFFFAOYSA-N
• (E)-hex-2-enedioic acid
• Hex-2-enedioic acid
• 4440-68-0
• EN300-7441317
• s11920
• STR05054
• Q27121603
• hex-2-enedioicacid
• trans-2,3-dehydroadipic acid
• (2E)-hex-2-enedioate
• SCHEMBL128035
• CHEBI:49296
• trans-2,3-didehydroadipic acid
• trans-2-hexenedioic acid
• CHEBI:36192
• (E)-hex-2-enedioate
• AKOS006380129
• AS-82996
• CAA58324
• EN300-114536
• 2E-hexenedioic acid
• 2583-24-6
• DTXSID801333155
• MFCD19228126
• LMFA01170070
• (2E)-hex-2-enedioic acid
• beta-Dihydromuconic acid

• InChIKey： HSBSUGYTMJWPAX-UHFFFAOYSA-N
• Inchi： 1S/C6H8O4/c7-5(8)3-1-2-4-6(9)10/h1,3H,2,4H2,(H,7,8)(H,9,10)
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])=C([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 144.04224
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 144.04225873g/mol
• Heavy Atom Count: 10
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• PSA: 74.6
• Boiling Point: 387.6 °C at 760 mmHg
• Flash Point: 387.6 °C at 760 mmHg
• Density: 1.305

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids